Cas no 54221-95-3 (2-acetamidopyridine-4-carboxylic acid)
54221-95-3 structure
Product Name:2-acetamidopyridine-4-carboxylic acid
CAS No:54221-95-3
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00233713
CID:374337
PubChem ID:3774466
Update Time:2025-04-19
2-acetamidopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetylaminoisonicotinic acid
- 2-Acetylamino-isonicotinic acid
- 2-(Acetylamino)isonicotinicacid
- 4-Pyridinecarboxylicacid, 2-(acetylamino)-
- 2-acetamidopyridine-4-carboxylic acid
- 2-Acetamidoisonicotinic acid
- 2-(acetylamino)isonicotinic acid
- 4-PYRIDINECARBOXYLIC ACID, 2-(ACETYLAMINO)-
- 2-(acetylamino)pyridine-4-carboxylic acid
- 2-Acetylaminoisonicotinicacid
- PubChem16609
- PubChem16556
- 2-AcetamidoisonicotinicAcid
- 2-Acetamido-isonicotinic acid
- 4-Carboxy-
- MFCD00233713
- EN300-184016
- AH-011/25003861
- 2-Acetylamino-isonicotinic acid, AldrichCPR
- FT-0678111
- DTXSID10396249
- CS-W017216
- 4-Carboxy-2-acetylaminopyridine
- J-400226
- VNQIEKXUBYBTPS-UHFFFAOYSA-N
- PS-5454
- 2-acetylamino-4-pyridinecarboxylic acid
- AB05040
- AKOS000302620
- AM804022
- SY032453
- 2-(acetamido)pyridine-4-carboxylic acid
- SCHEMBL256750
- 54221-95-3
- AC-25220
- DB-002419
-
- MDL： MFCD00233713
- Inchi： 1S/C8H8N2O3/c1-5(11)10-7-4-6(8(12)13)2-3-9-7/h2-4H,1H3,(H,12,13)(H,9,10,11)
- InChI Key： VNQIEKXUBYBTPS-UHFFFAOYSA-N
- SMILES： OC(C1C=CN=C(C=1)NC(C)=O)=O
Computed Properties
- Exact Mass: 180.05300
- Monoisotopic Mass: 180.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 79.3
Experimental Properties
- Density: 1.404
- Melting Point: 286-290
- Boiling Point: 585.3°C at 760 mmHg
- Flash Point: 307.8°C
- Refractive Index: 1.628
- PSA: 79.29000
- LogP: 0.81120
2-acetamidopyridine-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,Room Temperature
2-acetamidopyridine-4-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-acetamidopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-1g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 1g |
178.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-250mg |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 250mg |
68CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-25g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 25g |
3189CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-5g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 5g |
798.0CNY | 2021-08-05 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | ADE000361-1G |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 1g |
¥2336.77 | 2023-11-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A825577-5g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | ≥95% | 5g |
511.20 | 2021-05-17 | |
| Matrix Scientific | 023793-1g |
2-Acetylamino-isonicotinic acid, 97% |
54221-95-3 | 97% | 1g |
$35.00 | 2023-09-09 | |
| Matrix Scientific | 023793-5g |
2-Acetylamino-isonicotinic acid, 97% |
54221-95-3 | 97% | 5g |
$155.00 | 2023-09-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-20g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 20g |
3192.0CNY | 2021-08-05 | |
| Chemenu | CM177466-10g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 95% | 10g |
$153 | 2021-08-05 |
2-acetamidopyridine-4-carboxylic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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